molecular formula C14H11NO4S B8462808 [5-Nitro-2-(phenylsulfanyl)phenyl]acetic acid CAS No. 42191-06-0

[5-Nitro-2-(phenylsulfanyl)phenyl]acetic acid

Cat. No.: B8462808
CAS No.: 42191-06-0
M. Wt: 289.31 g/mol
InChI Key: WEKDWCDZPOVNCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[5-Nitro-2-(phenylsulfanyl)phenyl]acetic acid is a useful research compound. Its molecular formula is C14H11NO4S and its molecular weight is 289.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

42191-06-0

Molecular Formula

C14H11NO4S

Molecular Weight

289.31 g/mol

IUPAC Name

2-(5-nitro-2-phenylsulfanylphenyl)acetic acid

InChI

InChI=1S/C14H11NO4S/c16-14(17)9-10-8-11(15(18)19)6-7-13(10)20-12-4-2-1-3-5-12/h1-8H,9H2,(H,16,17)

InChI Key

WEKDWCDZPOVNCP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)SC2=C(C=C(C=C2)[N+](=O)[O-])CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

210.3 g of 3-nitro-6-(phenylthio)-phenylacetonitrile, 210 ml of water, 210 ml of concentrated sulphuric acid and 210 ml of acetic acid are heated to reflux for 20 hours. The mixture is cooled and extracted with ether. The organic phase is washed successively with water and aqueous sodium carbonate solution. The aqueous phase is made acid with hydrochloric acid and extracted with ethyl acetate. The organic phase is washed with water, dried over magnesium sulphate, evaporated under reduced pressure and the residue recrystallised from benzene. There is obtained 3-nitro-6-(phenylthio)-phenylacetic acid of melting point 138°-140° C.
Name
3-nitro-6-(phenylthio)-phenylacetonitrile
Quantity
210.3 g
Type
reactant
Reaction Step One
Name
Quantity
210 mL
Type
reactant
Reaction Step One
Quantity
210 mL
Type
reactant
Reaction Step One
Quantity
210 mL
Type
reactant
Reaction Step One

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